Cas no 2228584-13-0 (3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2-oxopropanoic acid)

• Product Name: 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2-oxopropanoic acid
• CAS No: 2228584-13-0
• MF: C₁₂H₁₉NO₆
• MW: 273.28236413002
• CID: 5974489
• PubChem ID: 165827060
• Update Time: 2025-06-29

3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2-oxopropanoic acid
• 2228584-13-0
• EN300-1900954
• 3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-2-oxopropanoic acid

• Inchi： 1S/C12H19NO6/c1-12(2,3)19-11(17)13-4-5-18-7-8(13)6-9(14)10(15)16/h8H,4-7H2,1-3H3,(H,15,16)
• InChI Key： YMHYGFUNENZQFY-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(CC(C(=O)O)=O)C1

Computed Properties

• Exact Mass: 273.12123733g/mol
• Monoisotopic Mass: 273.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 93.1Ų

Additional information on 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2-oxopropanoic acid

Recent Advances in the Study of 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2-oxopropanoic acid (CAS: 2228584-13-0)

The compound 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2-oxopropanoic acid (CAS: 2228584-13-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique morpholine and oxopropanoic acid moieties, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. Recent studies have focused on its synthesis, structural optimization, and biological activity, providing valuable insights into its mechanism of action and therapeutic utility.

One of the key areas of research involving this compound is its role as a building block in the synthesis of more complex pharmacologically active molecules. The tert-butoxycarbonyl (Boc) protecting group in the morpholine ring enhances the compound's stability, making it a versatile intermediate in organic synthesis. Recent publications have highlighted its use in the development of protease inhibitors and kinase modulators, which are critical in the treatment of diseases such as cancer and inflammatory disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the inhibitory effects of derivatives of 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2-oxopropanoic acid on specific enzymes involved in tumor progression. The results demonstrated significant inhibition of key enzymatic pathways, suggesting its potential as a lead compound for anticancer drug development. The study also emphasized the importance of the oxopropanoic acid moiety in binding to the active sites of target enzymes.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's application in neurodegenerative diseases. The researchers synthesized a series of analogs and evaluated their neuroprotective effects in vitro. The findings indicated that certain derivatives exhibited potent activity against oxidative stress and apoptosis in neuronal cells, highlighting the compound's potential in addressing conditions like Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2-oxopropanoic acid and its derivatives. Issues such as bioavailability and metabolic stability need to be addressed to facilitate its transition from preclinical studies to clinical applications. Ongoing research is exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-2-oxopropanoic acid (CAS: 2228584-13-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Continued research into its structural modifications and biological activities is expected to yield novel drug candidates with improved efficacy and safety profiles. The compound's versatility and potential make it a valuable subject of study for researchers in the chemical biology and pharmaceutical industries.